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Compound of Interest

Compound Name: Molybdenumhexacarbonyl

Cat. No.: B083779 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) for the purification of synthesized molybdenum hexacarbonyl.

Frequently Asked Questions (FAQs)
Q1: What are the most common methods for purifying synthesized molybdenum hexacarbonyl?

A1: The most common and effective method for purifying molybdenum hexacarbonyl is

sublimation.[1] This technique takes advantage of the compound's ability to transition directly

from a solid to a gas phase, leaving non-volatile impurities behind. Recrystallization from an

appropriate solvent is another potential method, though less frequently cited in standard

laboratory procedures.

Q2: What are the typical impurities found in crude molybdenum hexacarbonyl?

A2: Impurities in crude molybdenum hexacarbonyl often originate from the starting materials

and side reactions during synthesis. Common impurities can include:

Unreacted molybdenum chlorides (e.g., MoCl₅).[2]

Metal reducing agents (e.g., zinc, magnesium, aluminum) or their salts.[3]

Non-volatile organometallic byproducts.
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Molybdenum oxides, if exposed to air.[4]

Q3: What are the key physical properties to consider during purification?

A3: Understanding the physical properties of molybdenum hexacarbonyl is crucial for

successful purification.

Property Value Citation

Melting Point 150 °C (decomposes) [5]

Boiling Point 156 °C [5]

Sublimation Temperature
Sublimes at ~50°C under

reduced pressure.

Solubility

Insoluble in water; slightly

soluble in THF, diglyme,

acetonitrile; soluble in some

organic solvents like benzene

and chloroform.

[2]

Appearance
Colorless to white crystalline

solid.
[5]

Q4: Is molybdenum hexacarbonyl sensitive to air or moisture?

A4: Yes, molybdenum hexacarbonyl is sensitive to both air and moisture, especially at elevated

temperatures.[4] Exposure can lead to decomposition and the formation of molybdenum

oxides. Therefore, all purification procedures should be conducted under an inert atmosphere

(e.g., nitrogen or argon).

Troubleshooting Guides
Sublimation Issues
Problem 1: Low yield of sublimed product.

Possible Cause 1: Inadequate vacuum.
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Solution: Ensure your vacuum pump is functioning correctly and can achieve a pressure of

at least 0.1 mmHg. Check all connections for leaks.

Possible Cause 2: Sublimation temperature is too low.

Solution: Gradually increase the temperature of the heating bath or mantle. Monitor the

apparatus closely for the appearance of sublimate on the cold finger.

Possible Cause 3: The crude material contains a high percentage of non-volatile impurities.

Solution: This is a limitation of the purification technique. The yield will be inherently low if

the crude product is very impure.

Problem 2: The sublimed product is discolored (yellow or brown).

Possible Cause 1: Decomposition due to excessive heat.

Solution: Reduce the sublimation temperature. Molybdenum hexacarbonyl decomposes

near its melting point.[5] A lower temperature with a higher vacuum over a longer period is

preferable.

Possible Cause 2: Presence of volatile impurities.

Solution: If the impurities have a similar volatility to the product, a second sublimation may

be necessary.

Possible Cause 3: Air leak in the apparatus leading to oxidation.

Solution: Carefully check all joints and seals for leaks. Ensure a positive pressure of inert

gas is maintained if working under an inert atmosphere.

Problem 3: The product decomposes in the sublimation apparatus.

Possible Cause: The temperature is too high.

Solution: Immediately reduce the temperature. It is critical to keep the temperature below

the decomposition point of 150 °C.[5]
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Caption: Troubleshooting workflow for molybdenum hexacarbonyl sublimation.

Experimental Protocols
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Protocol 1: Purification by Sublimation
This protocol describes the purification of crude molybdenum hexacarbonyl using a standard

laboratory sublimation apparatus.

Materials:

Crude molybdenum hexacarbonyl

Sublimation apparatus (including a cold finger condenser)

High-vacuum pump

Heating mantle or oil bath

Inert gas (Nitrogen or Argon) supply

Schlenk line (recommended)

Dry ice or a circulating chiller

Acetone or ethanol for the cold finger

Procedure:

Apparatus Setup:

Thoroughly clean and dry all glassware.

Assemble the sublimation apparatus. Lightly grease all joints with vacuum grease.

Place the crude molybdenum hexacarbonyl into the bottom of the sublimation apparatus.

Inert Atmosphere:

Connect the apparatus to a Schlenk line. Evacuate the apparatus and backfill with inert

gas. Repeat this cycle three times to ensure an inert atmosphere.

Sublimation:
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Begin circulating the coolant (e.g., a dry ice/acetone slurry or coolant from a chiller)

through the cold finger.

Slowly open the apparatus to the high-vacuum pump. A pressure of <0.1 mmHg is ideal.

Once a stable vacuum is achieved, begin heating the bottom of the apparatus using a

heating mantle or oil bath. Start with a low temperature (around 40-50 °C) and gradually

increase it.

Pure molybdenum hexacarbonyl will sublime and deposit as colorless crystals on the cold

finger.

Product Collection:

Once the sublimation is complete (no more sublimate forms), turn off the heat and allow

the apparatus to cool to room temperature under vacuum.

Once cooled, slowly reintroduce the inert gas to the apparatus to break the vacuum.

Carefully disassemble the apparatus in an inert atmosphere (e.g., in a glovebox or under a

positive flow of inert gas).

Scrape the purified crystals from the cold finger onto a pre-weighed container.

Storage:

Store the purified molybdenum hexacarbonyl in a sealed container under an inert

atmosphere, protected from light.
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sublimation apparatus.

2. Evacuate and backfill
with inert gas (3x).
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Click to download full resolution via product page

Caption: Experimental workflow for the sublimation of molybdenum hexacarbonyl.
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Protocol 2: Purification by Recrystallization
Recrystallization of molybdenum hexacarbonyl is less common than sublimation but can be

effective. The choice of solvent is critical. A good solvent will dissolve the compound at a higher

temperature but not at a lower temperature. Hexane or other non-polar aprotic solvents are

potential candidates. This procedure should be performed with caution due to the flammability

of many organic solvents and the toxicity of molybdenum hexacarbonyl.

Materials:

Crude molybdenum hexacarbonyl

A suitable solvent (e.g., anhydrous hexane)

Schlenk flask or three-neck round-bottom flask

Condenser

Inert gas supply

Cannula or filter stick

Receiving flask

Heating mantle

Ice bath

Procedure:

Setup:

Set up a Schlenk flask or a three-neck round-bottom flask with a condenser and an inert

gas inlet/outlet.

Place the crude molybdenum hexacarbonyl in the flask.

Dissolution:
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Under a positive flow of inert gas, add a minimal amount of the chosen solvent.

Gently heat the mixture while stirring until the solid dissolves completely. Add more solvent

in small portions if necessary to achieve full dissolution.

Hot Filtration (if necessary):

If insoluble impurities are present, perform a hot filtration under an inert atmosphere into a

clean, pre-warmed receiving flask. This can be done using a heated filter funnel or a

cannula with a filter.

Crystallization:

Allow the hot solution to cool slowly to room temperature. Crystals should start to form.

Once the solution has reached room temperature, place the flask in an ice bath to

maximize crystal formation.

Isolation of Crystals:

Isolate the crystals by filtration under an inert atmosphere. A Schlenk filter or a cannula

can be used to remove the mother liquor.

Wash the crystals with a small amount of cold, fresh solvent.

Drying:

Dry the purified crystals under a high vacuum.

Storage:

Store the purified product in a sealed container under an inert atmosphere.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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